molecular formula C16H24N4OS B6470912 4-[1-(5,6-dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine CAS No. 2640889-06-9

4-[1-(5,6-dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine

Cat. No.: B6470912
CAS No.: 2640889-06-9
M. Wt: 320.5 g/mol
InChI Key: GVCOQNUCTHNWNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[1-(5,6-Dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine is a heterocyclic compound featuring a thiomorpholine core linked to a piperidine-carbonylic moiety substituted with a 5,6-dimethylpyrimidin-4-yl group. The compound’s design suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors where pyrimidine derivatives are known to interact, such as kinase inhibitors or neurotransmitter modulators .

Properties

IUPAC Name

[1-(5,6-dimethylpyrimidin-4-yl)piperidin-3-yl]-thiomorpholin-4-ylmethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H24N4OS/c1-12-13(2)17-11-18-15(12)20-5-3-4-14(10-20)16(21)19-6-8-22-9-7-19/h11,14H,3-10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GVCOQNUCTHNWNO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=CN=C1N2CCCC(C2)C(=O)N3CCSCC3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H24N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs and Their Properties

Below is a comparative analysis of 4-[1-(5,6-dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine with analogs identified in the literature (Table 1):

Table 1: Structural and Spectroscopic Comparison
Compound Name Core Structure Substituents Key Data
4-[1-(5,6-Dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine Thiomorpholine + piperidine-carbonyl 5,6-dimethylpyrimidin-4-yl No direct spectroscopic data available in provided sources.
4-[1-(6-Nitro-3-pyridyl)-4-piperidyl]thiomorpholine (EP 3 858 835 A1) Thiomorpholine + piperidine 6-nitro-3-pyridyl $ ^1H $ NMR (DMSO-$ d_6 $): δ 1.40–1.52 (m, 2H), 1.71 (m, 2H), 2.49–2.75 (m, 9H), 4.09 (d, $ J = 13.18 \, \text{Hz} $, 2H), 7.42–8.20 (aromatic protons) .
5-(4-Thiomorpholino-1-piperidyl)pyridin-2-amine (EP 3 858 835 A1) Thiomorpholine + piperidine Pyridin-2-amine Synthetic intermediate; nitro group reduced to amine for further functionalization .
4-{1-[1-(Pyridin-2-yl)piperidine-3-carbonyl]piperidin-4-yl}thiomorpholine (Chembase) Thiomorpholine + dual piperidine-carbonyl Pyridin-2-yl Structural isomerism due to dual piperidine linkage; potential for enhanced conformational rigidity .

Structural and Functional Differences

Nitro groups are electron-withdrawing and may increase reactivity but reduce bioavailability . The pyridin-2-amine analog (EP 3 858 835 A1) lacks the pyrimidine ring but retains hydrogen-bonding capability via the amine group, suggesting divergent biological targets (e.g., adenosine receptors vs. kinases).

Impact of Linker Flexibility :

  • The dual piperidine-carbonyl linkage in 4-{1-[1-(pyridin-2-yl)piperidine-3-carbonyl]piperidin-4-yl}thiomorpholine introduces additional rotational constraints compared to the single piperidine-carbonyl bridge in the target compound. This could influence binding kinetics in enzyme-active sites .

Spectroscopic Signatures :

  • The $ ^1H $ NMR data for 4-[1-(6-nitro-3-pyridyl)-4-piperidyl]thiomorpholine (δ 2.49–2.75 ppm for piperidine protons) aligns with typical piperidine-thiomorpholine systems, but the absence of pyrimidine-related shifts in the target compound complicates direct comparison .

Research Implications and Gaps

  • Data Limitations : The absence of experimental data (e.g., IC$_{50}$, solubility) for the target compound necessitates further studies to validate its pharmacokinetic and pharmacodynamic profile.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.